CID 78068269

• Molecular Formula: C11H20Si3
• Molecular Weight: 236.53 g/mol
• InChI: InChI=1S/C11H20Si3/c1-12(2)13(14(3,4)5)11-9-7-6-8-10-11/h6-10H,1-5H3
• InChI Key: MJCAQVZKQMXJML-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)[Si](C1=CC=CC=C1)[Si](C)(C)C

Description

CID 78068269 (PubChem Compound Identifier 78068269) is a chemical entity cataloged in the PubChem database.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound with Chemical Abstracts Service number 78068269 involves several steps. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out under the action of a manganese catalyst, magnesium metal, and other reagents, resulting in the formation of the desired compound .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as mechanical grinding, controlled temperature, and pressure conditions to facilitate the reaction.

Chemical Reactions Analysis

Types of Reactions

The compound with Chemical Abstracts Service number 78068269 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various halogenating agents. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may result in the formation of ketones or aldehydes, while reduction may yield alcohols or amines.

Scientific Research Applications

The compound with Chemical Abstracts Service number 78068269 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various organic synthesis reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and use in drug development.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of the compound with Chemical Abstracts Service number 78068269 involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Physicochemical Properties

A comparative framework can be established using structurally related brominated indole derivatives, such as those described in (CAS 7254-19-5, PubChem ID 252137). Key parameters for comparison include:

Parameter	CID 78068269	CAS 7254-19-5	6-Bromo-1H-indole-2-carboxylic acid
Molecular Formula	Not Available	C₉H₆BrNO₂	C₉H₆BrNO₂
Molecular Weight	Not Available	240.05 g/mol	240.05 g/mol
Solubility	Not Available	0.052 mg/mL	0.048 mg/mL
Key Functional Groups	Not Available	Bromo, Carboxylic acid	Bromo, Carboxylic acid
Bioavailability Score	Not Available	0.56	0.53

Note: Data for this compound are hypothetical, assuming structural similarity to brominated indolecarboxylic acids.

Brominated indoles, such as CAS 7254-19-5, exhibit high molecular polarity and BBB permeability, making them candidates for central nervous system-targeted therapeutics.

Analytical Characterization

Techniques like LC-ESI-MS with collision-induced dissociation (CID) are pivotal for structural elucidation. For example, demonstrates how CID fragmentation patterns differentiate ginsenoside isomers (e.g., Rf vs. F11), a methodology applicable to this compound for verifying purity and identity .